Cas no 2171159-23-0 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
• CAS No: 2171159-23-0
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6049779
• PubChem ID: 165877958
• Update Time: 2025-05-19

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
• EN300-1542125
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid
• 2171159-23-0

• Inchi： 1S/C23H26N2O6/c1-2-20(22(29)25(11-12-26)13-21(27)28)24-23(30)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,26H,2,11-14H2,1H3,(H,24,30)(H,27,28)/t20-/m1/s1
• InChI Key： HBRQHHTWPFBSAA-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(N(CC(=O)O)CCO)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid

Compound CAS No 2171159-23-0: A Comprehensive Overview

The compound with CAS No 2171159-23-0, known as 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential utility in drug delivery systems and biotechnological applications.

The chemical structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyethylamine moiety, and a butanamidoacetic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability during reaction processes. The hydroxyethylamine component introduces hydrophilic properties, enhancing the compound's solubility and bioavailability. The butanamidoacetic acid backbone serves as a versatile platform for further functionalization and conjugation with other molecules.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems. Researchers have explored its ability to act as a carrier for therapeutic agents, leveraging its structural flexibility and biocompatibility. The Fmoc group has been shown to enhance the stability of loaded drugs during transit, while the hydroxyethylamine moiety facilitates controlled release at specific sites within the body.

In addition to its role in drug delivery, this compound has demonstrated utility in biotechnological applications, particularly in the synthesis of bioactive molecules and the modification of proteins. Its unique combination of functional groups allows for precise control over reaction conditions, making it an invaluable tool in modern organic synthesis.

From a synthetic perspective, the preparation of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the selective protection of amino groups using the Fmoc strategy, followed by controlled deprotection to reveal reactive sites for further functionalization.

Recent advancements in green chemistry have also influenced the synthesis of this compound, with researchers exploring more sustainable methods to reduce waste and improve efficiency. These efforts align with broader industry trends toward environmentally friendly chemical processes.

In conclusion, CAS No 2171159-23-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional properties make it an essential component in modern chemical research and development.